Cas no 1020489-92-2 (N-(4-chloro-1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide
• CAS No: 1020489-92-2
• MF: C₁₈H₁₄ClN₅OS
• MW: 383.854660511017
• CID: 5805322
• PubChem ID: 25284742
• Update Time: 2025-07-28

N-(4-chloro-1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide
• N-(4-chloro-1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-3-ylmethyl)pyrazole-3-carboxamide
• N-(4-chlorobenzo[d]thiazol-2-yl)-1-methyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-3-carboxamide
• VU0634800-1
• AKOS024497079
• 1020489-92-2
• F5094-0459

• Inchi： 1S/C18H14ClN5OS/c1-23-9-7-14(22-23)17(25)24(11-12-4-3-8-20-10-12)18-21-16-13(19)5-2-6-15(16)26-18/h2-10H,11H2,1H3
• InChI Key： RWBOHRHADJOECI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(N(C(C1C=CN(C)N=1)=O)CC1C=NC=CC=1)S2

Computed Properties

• Exact Mass: 383.0607590g/mol
• Monoisotopic Mass: 383.0607590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.2Ų

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide

Comprehensive Overview of N-(4-chloro-1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide (CAS No. 1020489-92-2)

N-(4-chloro-1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide (CAS No. 1020489-92-2) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with its complex structure featuring a benzothiazole core linked to a pyrazole-carboxamide moiety, is often explored for its potential biological activities. Researchers are particularly interested in its structure-activity relationship (SAR), which could pave the way for novel therapeutic applications.

The compound's unique molecular architecture combines a chloro-substituted benzothiazole and a pyridinylmethyl group, making it a subject of interest in drug discovery. Recent studies have focused on its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular processes. Given the rising demand for targeted therapies, N-(4-chloro-1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide is being investigated for its efficacy in modulating specific enzymatic pathways.

In the context of current trends, this compound aligns with the growing interest in small-molecule inhibitors and precision medicine. Searches for terms like "kinase inhibitors in cancer therapy" and "benzothiazole derivatives in drug design" reflect the broader scientific community's focus on such molecules. The compound's CAS No. 1020489-92-2 is frequently queried in databases like PubChem and ChemSpider, underscoring its relevance in academic and industrial research.

From a synthetic chemistry perspective, the preparation of N-(4-chloro-1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methods are critical for ensuring high purity and yield, which are essential for subsequent biological testing. The compound's solubility and stability under physiological conditions are also key parameters being evaluated to assess its drug-likeness.

Another area of interest is the compound's potential application in neurodegenerative disease research. With increasing searches for "benzothiazole neuroprotective agents", this molecule's structural features make it a candidate for modulating protein aggregation, a hallmark of conditions like Alzheimer's disease. However, further in vitro and in vivo studies are needed to validate these hypotheses.

In summary, N-(4-chloro-1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide (CAS No. 1020489-92-2) represents a promising scaffold in medicinal chemistry. Its exploration aligns with contemporary research trends, including targeted drug delivery and molecularly tailored therapies. As the scientific community continues to uncover its potential, this compound may emerge as a key player in the development of next-generation pharmaceuticals.